Cas no 2195951-52-9 (2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2195951-52-9
• MF: C₁₃H₁₁Cl₂N₃O
• MW: 296.151940584183
• CID: 5338389
• Update Time: 2025-10-29

2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-dichloro-N-[(6-methyl-4-pyrimidinyl)methyl]-
• 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C13H11Cl2N3O/c1-8-4-10(18-7-17-8)6-16-13(19)11-3-2-9(14)5-12(11)15/h2-5,7H,6H2,1H3,(H,16,19)
• InChI Key： NJMFXJJNTQQKFQ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)N=CN=1)(=O)C1=CC=C(Cl)C=C1Cl

Additional information on 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Introduction to 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195951-52-9)

2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide, identified by its Chemical Abstracts Service number CAS No. 2195951-52-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and methyl substituents, coupled with a pyrimidine moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The benzamide core is a well-established pharmacophore in drug design, often associated with bioactivity and binding affinity to biological targets. In particular, the N-[(6-methylpyrimidin-4-yl)methyl] substituent introduces a pyrimidine scaffold, which is frequently encountered in medicinal chemistry due to its role in modulating enzyme activity and receptor interactions. Pyrimidine derivatives are known for their versatility in drug development, with applications ranging from antiviral to anticancer therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such compounds with biological targets more efficiently. The structural features of 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide make it a promising candidate for further investigation. Specifically, the chloro groups may enhance lipophilicity, while the pyrimidine ring could serve as a key interaction point with enzymes or receptors. These characteristics are critical in designing molecules with improved pharmacokinetic profiles and reduced off-target effects.

In the context of modern drug discovery, the synthesis and optimization of heterocyclic compounds like 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide are of paramount importance. The compound’s architecture suggests potential utility in targeting various diseases, including those involving inflammation and metabolic disorders. For instance, pyrimidine-based amides have been reported to exhibit inhibitory activity against certain kinases and transcription factors, which are pivotal in disease pathogenesis.

The CAS No. 2195951-52-9 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. Researchers often rely on such identifiers to ensure accuracy and reproducibility in their studies. The systematic naming convention used for 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide adheres to IUPAC standards, ensuring clarity and consistency across different scientific disciplines.

One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties. For example, altering the electronic distribution through steric or electronic effects might enhance binding affinity or selectivity for a particular target. Such modifications are often guided by high-throughput screening data or rational drug design principles.

The role of benzamide derivatives in medicinal chemistry cannot be overstated. They have been successfully incorporated into drugs that treat conditions ranging from pain management to infectious diseases. The presence of both chloro substituents and a methyl group in 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide suggests that it may exhibit multiple modes of interaction with biological targets, potentially increasing its therapeutic window.

Recent studies have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, certain pyrimidine-based amides have shown promise in preclinical trials for their ability to modulate inflammatory pathways. The structural motifs present in 2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide align well with these findings, making it an attractive candidate for further exploration.

The synthesis of such complex molecules often requires multi-step organic reactions, employing advanced techniques like palladium-catalyzed cross-coupling reactions or transition-metal-mediated transformations. The efficiency and scalability of these synthetic routes are crucial for moving from laboratory-scale preparations to industrial production. Researchers are continually seeking innovative methods to streamline these processes while maintaining high yields and purity standards.

In conclusion,2,4-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195951-52-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivity make it a valuable scaffold for developing new therapeutic agents. As our understanding of molecular interactions evolves through interdisciplinary approaches combining chemistry, biology, and computational science,this compound will likely continue to be a subject of intense investigation.